1-Methyl-2-(propylaminomethyl)-1H-indole

• CAS RN: 335033-80-2
• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• IUPAC Name: N-[(1-methylindol-2-yl)methyl]propan-1-amine
• InChI: InChI=1S/C13H18N2/c1-3-8-14-10-12-9-11-6-4-5-7-13(11)15(12)2/h4-7,9,14H,3,8,10H2,1-2H3
• InChI Key: BREGRWDYMFOILC-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CC2=CC=CC=C2N1C

Description

1-Methyl-2-(propylaminomethyl)-1H-indole is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 1-methyl-N-cyclopropylindole-2-carboxamide (2.1 g, 9.8 mmole) in dry THF (40 mL) was added dropwise a solution of 1.0 M LiAlH4 in THF (2.2 mL, 22 mmole). The reaction mixture was heated at reflux overnight, then was cooled and quenched with 10% NaOH. The mixture was filtered and the filtrate was concentrated in vacuo. Flash chromatography on silica gel (5% MeOH/CH2Cl2) gave the title compound (0.65 g, 33%) as a viscous oil: MS (ES) m/e 203 (M+H)+.

Synthesis routes and methods II

Procedure details

To a solution of 1-methyl-N-cyclopropylindole-2-carboxamide (2.1 g. 9.8 mmole) in dry THF (40 mL) was added dropwise a solution of 1.0 M LiAlH4 in THF (2.2 mL, 22 mmole). The reaction mixture was heated at reflux overnight, then was cooled and uenched with 10% NaOH. The mixture was filtered and the filtrate was concentrated in vacuo. Flash chromatography on silica gel (5% MeOlUCH2Cl2) gave the title compound (0.65 g, 33%) as a viscous oil: MS (ES) m/e 203 (M+H)+.